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Compound of Interest

Compound Name: Methyl 2-hydroxyoctadecanoate

Cat. No.: B164390

A Comprehensive Comparison of Methyl 2-hydroxyoctadecanoate and Methyl 12-
hydroxyoctadecanoate for Researchers and Drug Development Professionals

This guide provides a detailed comparison of two positional isomers of hydroxy fatty acid
methyl esters: Methyl 2-hydroxyoctadecanoate and Methyl 12-hydroxyoctadecanoate. The
objective is to furnish researchers, scientists, and drug development professionals with a
comprehensive understanding of their distinct physicochemical properties, biological roles, and
potential applications, supported by available data and experimental insights.

Introduction

Methyl 2-hydroxyoctadecanoate and Methyl 12-hydroxyoctadecanoate are both derivatives
of stearic acid, an 18-carbon saturated fatty acid. They share the same molecular formula
(C19H3803) and molecular weight (314.5 g/mol ). However, the position of the hydroxyl (-OH)
group on the octadecanoyl chain—at the alpha (C2) position versus the C12 position—confers
distinct chemical and biological properties upon them. This guide delves into these differences,
providing a comparative analysis based on current scientific knowledge.

Physicochemical Properties

The location of the hydroxyl group significantly influences the physical and chemical
characteristics of these molecules. While comprehensive comparative experimental data is
limited, the following table summarizes their known and predicted properties.
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Methyl 2- Methyl 12-
Property hydroxyoctadecan hydroxyoctadecan References
oate oate
Methyl 12-
Methyl 2-
hydroxystearate,
hydroxystearate, a-
Synonyms ) ) Methyl DL-12- [1112]
hydroxystearic acid
hydroxyoctadecanoat
methyl ester
e
CAS Number 2420-35-1 141-23-1 [11[2]
Molecular Formula C19H3803 C19H3803 [1112]
Molecular Weight 314.5 g/mol 314.5 g/mol [1112]
Appearance Solid White, waxy solid [1][3]
Melting Point Not specified ~48-53.5°C [2][3]
Boiling Point Not specified Not specified
Slightly soluble in
- Soluble in chloroform, chloroform and
Solubility ) [1114]
ethyl ether, methanol methanol; Insoluble in
water
The proximity of the -
OH group to the ester ~ The mid-chain -OH
Polarity functionality increases  group imparts polarity

polarity compared to

the parent ester.

to the molecule.[4]

Synthesis and Manufacturing

Methyl 2-hydroxyoctadecanoate: The synthesis of a-hydroxy fatty acids can be achieved

through the a-oxidation of fatty acids. This process involves the enzymatic or chemical

hydroxylation at the C2 position. The resulting 2-hydroxyoctadecanoic acid can then be

esterified with methanol in the presence of an acid catalyst to yield Methyl 2-

hydroxyoctadecanoate.
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Methyl 12-hydroxyoctadecanoate: A common industrial route for the synthesis of Methyl 12-
hydroxyoctadecanoate involves the hydrogenation of methyl ricinoleate, which is the primary
component of castor oil.[5] Ricinoleic acid is 12-hydroxy-9-cis-octadecenoic acid.
Hydrogenation saturates the double bond, yielding 12-hydroxyoctadecanoic acid, which is then
esterified to its methyl ester.[6]

Biological Activity and Applications

The distinct positioning of the hydroxyl group leads to different biological roles and applications
for these two isomers.

Methyl 2-hydroxyoctadecanoate: A Key Player in Sphingolipid Metabolism and Cell Signaling

Methyl 2-hydroxyoctadecanoate is the methyl ester of 2-hydroxyoctadecanoic acid, a crucial
component of 2-hydroxylated sphingolipids. These lipids are abundant in the nervous system
and skin.[7][8]

» Role in Myelin Sheath and Skin Barrier: 2-hydroxylated sphingolipids, such as 2'-hydroxy
galactosylceramide, are essential for the long-term stability of the myelin sheath that
insulates nerve fibers.[9] In the skin, 2-hydroxy ceramides are vital for the formation of the
epidermal permeability barrier.[10]

o Cell Signaling and Apoptosis: 2-hydroxy ceramides have been shown to modulate cell
differentiation and can induce apoptosis in cancer cells more rapidly and at lower
concentrations than their non-hydroxylated counterparts, suggesting a distinct pro-apoptotic
signaling pathway.[9]

o Potential Therapeutic Applications: The anti-proliferative activity of 2-hydroxy fatty acids has
led to investigations into their potential as chemosensitizing agents in cancer therapy.[4] For
instance, (R)-2-hydroxypalmitic acid has been shown to enhance the efficacy of cisplatin in
gastric cancer models.[4]

Methyl 12-hydroxyoctadecanoate: A Versatile Industrial Chemical with Potential Biological
Activity

Methyl 12-hydroxyoctadecanoate and its parent acid, 12-hydroxyoctadecanoic acid, have
widespread industrial applications and are also being explored for their biological effects.
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Industrial Applications: It is extensively used in the manufacturing of lubricants, greases,
cosmetics, and coatings due to its unique properties as a gelling agent and for improving
thermal stability.[3]

Potential Anti-inflammatory Properties: Some studies suggest that long-chain hydroxy fatty
acids, including derivatives of 12-hydroxyoctadecanoic acid, may possess anti-inflammatory
properties.[4]

Component of Natural Lipids: 12-hydroxyoctadecanoic acid can be found in some plant and
animal fats, indicating its presence in biological systems.[4]

Experimental Protocols

Detailed experimental protocols for direct comparative studies are not readily available.
However, established methods for the synthesis, purification, and analysis of fatty acid methyl

esters can be adapted.

General Synthesis Protocol: Esterification of Hydroxy
Fatty Acids

e Reaction Setup: Dissolve the hydroxy fatty acid (2-hydroxyoctadecanoic acid or 12-
hydroxyoctadecanoic acid) in anhydrous methanol.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or
hydrochloric acid.

Reaction: Reflux the mixture for several hours. The reaction progress can be monitored by
thin-layer chromatography (TLC).

Workup: After completion, neutralize the acid catalyst with a base (e.g., sodium bicarbonate
solution).

Extraction: Extract the methyl ester with a nonpolar solvent like hexane or diethyl ether.

Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure. The crude product can be further purified by
column chromatography on silica gel.
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Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the
analysis of fatty acid methyl esters.

» Derivatization (if starting from free fatty acids): Convert the hydroxy fatty acids to their methyl
esters using a suitable methylation agent (e.g., BFs-methanol or methanolic HCI).

o GC Separation: Use a capillary column with a polar stationary phase (e.g., a wax-type
column) for good separation of the isomers. The temperature program should be optimized
to achieve baseline separation.

o MS Detection: In the mass spectrometer, electron ionization (EI) will produce characteristic
fragmentation patterns. The fragmentation patterns of positional isomers of hydroxy fatty acid
methyl esters can be used for their identification.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can provide
detailed structural information.

e 1H NMR: The chemical shift of the proton attached to the carbon bearing the hydroxyl group
will be different for the two isomers. For Methyl 2-hydroxyoctadecanoate, this proton (at
C2) will be adjacent to the carbonyl group of the ester, leading to a downfield shift. For
Methyl 12-hydroxyoctadecanoate, this proton (at C12) will be in a more aliphatic
environment. The methyl ester protons will appear as a singlet around 3.7 ppm.[2][12]

e 13C NMR: The chemical shift of the carbon atom attached to the hydroxyl group will be a key
differentiator between the two isomers.

Signaling Pathways and Workflows

The biological activities of these compounds are mediated through their influence on cellular
signaling pathways.

Methyl 2-hydroxyoctadecanoate and Sphingolipid Signaling:

2-hydroxy fatty acids are incorporated into sphingolipids, which are integral components of
membrane microdomains (lipid rafts). These domains are crucial for the spatial organization of
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signaling proteins.
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Fig. 1: Biosynthesis and signaling role of 2-hydroxy fatty acids.

Experimental Workflow for Comparative Analysis:

A logical workflow for a comparative study of these two isomers is outlined below.
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Synthesis & Purification

Synthesis of Methyl 2-hydroxyoctadecanoate Synthesis of Methyl 12-hydroxyoctadecanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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